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Compound of Interest

Compound Name: H-SER-ASP-OH

Cat. No.: B3433355 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for H-SER-ASP-OH is not readily available.

Therefore, the following guidance is based on general laboratory safety protocols for non-

hazardous research-grade peptides and the properties of its constituent amino acids. It is

imperative to consult and adhere to your institution's specific waste disposal protocols and local

regulations. When a specific SDS is unavailable, the substance should be treated as a

potentially hazardous chemical.[1][2]

This guide provides essential safety and logistical information for the proper handling and

disposal of H-SER-ASP-OH to ensure the safety of laboratory personnel and compliance with

regulatory standards.

I. Pre-Disposal Hazard Assessment
Before initiating disposal, a thorough hazard assessment is crucial. While H-SER-ASP-OH is

not broadly classified as a hazardous substance, its toxicological properties have not been fully

investigated.[2] Therefore, it is prudent to handle it with caution.

Key Principles:

Avoid Environmental Release: Never dispose of peptides directly down the drain or in regular

trash, as they can pose environmental and health risks.[2][3]

Institutional Guidelines: Always prioritize and follow your institution's specific guidelines for

chemical waste disposal.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

II. Chemical and Physical Properties
Since specific data for H-SER-ASP-OH is limited, the properties of its constituent amino acids,

L-Serine and L-Aspartic Acid, are provided below for reference.

Property L-Serine L-Aspartic Acid

Molecular Formula C3H7NO3 C4H7NO4

Molecular Weight 105.09 g/mol 133.1 g/mol

Appearance White crystalline powder White crystalline powder

Melting Point 228 °C (decomposes) 270 - 271 °C

Solubility Soluble in water

Slightly soluble in water.

Soluble in 1M NaOH (100

mg/mL) and water with

ultrasonication and warming to

60°C (2 mg/mL).

Storage Temperature Room Temperature Store at -20°C.

III. Step-by-Step Disposal Protocol
The appropriate disposal method for H-SER-ASP-OH depends on whether it is in liquid or solid

form.

For liquid waste containing H-SER-ASP-OH, chemical inactivation is the recommended method

before disposal. This process breaks the peptide bonds, rendering it biologically inactive.

Experimental Protocol for Chemical Inactivation:

Select an Inactivation Reagent: Common reagents for peptide inactivation include:

1 M Sodium Hydroxide (NaOH)
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1 M Hydrochloric Acid (HCl)

10% Bleach Solution (to achieve a final concentration of 0.5-1.0% sodium hypochlorite)

Inactivation Procedure:

In a designated chemical fume hood, carefully add the liquid peptide waste to the

inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution.

Allow the mixture to stand for a minimum of 24 hours in a properly sealed and labeled

container to ensure complete degradation of the peptide.

Neutralization:

After the inactivation period, neutralize the solution.

For acidic solutions (e.g., HCl), slowly add a base such as sodium bicarbonate or NaOH

until the pH is between 6.0 and 8.0.

For basic solutions (e.g., NaOH), slowly add an acid to achieve a neutral pH.

Collection and Storage:

Once neutralized, pour the solution into a designated container for non-hazardous

aqueous waste.

The container should be clearly labeled with its contents.

Store the labeled waste container in a designated and secure secondary containment area

away from incompatible materials.

Final Disposal:

Arrange for the collection of the waste by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor.

Quantitative Data for Chemical Inactivation
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Inactivation
Reagent

Concentration
Minimum
Inactivation Time

Notes

1 M HCl or 1 M NaOH
Sufficient to hydrolyze

peptide bonds
24 hours

Ensures complete

degradation of the

peptide.

Sodium Hypochlorite

0.5-1.0% final

concentration for

solutions

30-60 minutes

Effective for many

peptides but can be

corrosive.

Solid waste contaminated with H-SER-ASP-OH, such as vials, pipette tips, and gloves, must

be segregated and disposed of as chemical waste.

Segregation: Place all solid waste contaminated with the peptide into a designated, leak-

proof solid waste container.

Labeling: Clearly label the container as "Non-Hazardous Chemical Waste" and list the

chemical name (H-SER-ASP-OH).

Storage: Store the sealed container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste

management service.

IV. Disposal Workflow Diagram
The following diagram illustrates the general decision-making process for the proper disposal of

research-grade peptides like H-SER-ASP-OH.
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Caption: Disposal workflow for H-SER-ASP-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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